Cas no 1498-54-0 (Diethylphosphoramidic dichloride)

Diethylphosphoramidic dichloride (CAS 683-08-9) is a versatile organophosphorus compound with the molecular formula C₄H₁₀Cl₂NO₂P. It serves as a key intermediate in the synthesis of phosphoramidate derivatives, which are widely used in agrochemicals, pharmaceuticals, and flame retardants. The compound features high reactivity due to the presence of two chlorine atoms, enabling efficient nucleophilic substitution reactions. Its diethylamino group enhances stability while allowing further functionalization. Diethylphosphoramidic dichloride is particularly valued for its role in producing insecticides and nerve agent antidotes. Proper handling under inert conditions is essential due to its moisture sensitivity. The compound is typically supplied as a colorless to pale yellow liquid with a purity ≥95%.
Diethylphosphoramidic dichloride structure
1498-54-0 structure
Product Name:Diethylphosphoramidic dichloride
CAS No:1498-54-0
MF:C4H10Cl2NOP
MW:190.008059978485
CID:83721
PubChem ID:73906
Update Time:2025-10-19

Diethylphosphoramidic dichloride Chemical and Physical Properties

Names and Identifiers

    • Diethylphosphoramidic dichloride
    • DIETHYLAMINEDICHLOROPHOSPHINE OXIDE
    • N,N-Diethyl-phosphoramid-dichlorid
    • N,N-diethyl-phosphoramidedichloride
    • N,N-Diethyl phosphoramidic dichloride
    • DICHLORO N,N-DIETHYLPHOSPHORAMIDITE
    • N-dichlorophosphoryl-N-ethylethanamine
    • Nciopen2_001608
    • N,N-diethyl-phosphoraMidedichl
    • dichlorophosphoryl(diethyl)amine
    • N-dichlorophosphoryl-N-ethyl-ethanamine
    • (diethylamino)phosphonoyl dichloride
    • NSC98709
    • J-520245
    • Diethylphosphoramidoyl dichloride
    • N,N-Dichloro-P,P-diethylphosphinic amide
    • AKOS022172433
    • diethylaminophosphoric Dichloride
    • DTXSID2074792
    • Dichloro(diethylamino)phosphine oxide
    • DIETHYLPHOSPHORAMIDIC DICHLORIDE; DIETHYLAMINEDICHLOROPHOSPHINE OXIDE; N,N-Diethyl-phosphoramid-dichlorid; N,N-diethyl-phosphoramidedichloride
    • 1498-54-0
    • NSC 98709
    • Phosphoramidic dichloride, diethyl-
    • W8TQ5A5K3U
    • FT-0633610
    • N,P-diethylphosphinic amide
    • BP-24193
    • NSC-98709
    • A884224
    • UNII-W8TQ5A5K3U
    • N,N-Diethylphosphoramidic dichloride
    • SCHEMBL379577
    • N,N-diethyl-phosphoramide dichloride
    • DB-009686
    • DIETHYLAMINOPHOSPHONOYL DICHLORIDE
    • FXKRFCBTXGJQPY-UHFFFAOYSA-N
    • MDL： MFCD00013897
    • Inchi： 1S/C4H10Cl2NOP/c1-3-7(4-2)9(5,6)8/h3-4H2,1-2H3
    • InChI Key： FXKRFCBTXGJQPY-UHFFFAOYSA-N
    • SMILES： ClP(N(CC)CC)(=O)Cl

Computed Properties

  • Exact Mass: 188.98800
  • Monoisotopic Mass: 188.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.277
  • Boiling Point: 220℃
  • Flash Point: 81.2°C
  • Refractive Index: 1.4640
  • PSA: 30.12000
  • LogP: 2.91390
  • Sensitiveness: Moisture Sensitive
  • Solubility: Response.

Diethylphosphoramidic dichloride Security Information

  • Hazardous Material transportation number：UN3265
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Packing Group：II

Diethylphosphoramidic dichloride Customs Data

  • HS CODE：2929902000
  • Customs Data：

    China Customs Code:

    2929902000

    Overview:

    2929902000 Dialkylaminophosphonyl dihalide(Alkyl nail\B\N-propyl or isopropyl ) Tax refund rate:9.0% Regulatory conditions:23(Import licenses for dual-use items and technologies,Export license for dual-use items and technologies)

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    2.Import licenses for dual-use items and technologies
    3.Export license for dual-use items and technologies

    Summary:

    2929902000 dimethylphosphoramidic difluoride

Diethylphosphoramidic dichloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D923785-1g
Diethylphosphoramidic dichloride
 1498-54-0 98%
1g
 ￥220.50 2022-01-11
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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Diethylphosphoramidic dichloride, 96%
 1498-54-0 96%
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Diethylphosphoramidic dichloride, 96%
 1498-54-0 96%
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